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Compound of Interest

Compound Name: 2-Bromo-5-isopropylphenol

Cat. No.: B3245118 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is not just a matter of regulatory compliance, but a cornerstone of

laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step

protocol for the safe disposal of 2-Bromo-5-isopropylphenol (CAS No. 16606-28-3), a

halogenated phenolic compound. By understanding the chemical's properties and adhering to

these procedures, you can minimize risks and ensure the responsible handling of this

substance.

Hazard Assessment and Characterization
A thorough understanding of the hazards associated with 2-Bromo-5-isopropylphenol is the

foundation of its safe management. While a specific, publicly available Safety Data Sheet

(SDS) for this compound is not readily found, data from structurally similar compounds, such as

2-Bromo-6-isopropylphenol and 5-Bromo-2-methylphenol, provide critical insights into its

potential dangers.

Anticipated Hazards:

Based on analogous compounds, 2-Bromo-5-isopropylphenol should be treated as a

substance that is:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin irritation.[1][2]
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Causes serious eye damage or irritation.[1][2]

May cause respiratory irritation.

The presence of the bromine atom places this compound in the category of halogenated

organic compounds, which have specific disposal regulations due to their potential to form

persistent and toxic byproducts if not managed correctly.[3][4][5]

Chemical and Physical Properties:

Property Value Source

CAS Number 16606-28-3 [6][7][8]

Molecular Formula C₉H₁₁BrO [8][9]

Molecular Weight 215.09 g/mol [9]

Boiling Point 89 °C (at 4 Torr) [8][10]

Density ~1.395 g/cm³ (Predicted) [8][10]

Immediate Safety and Handling Precautions
Prior to handling or preparing 2-Bromo-5-isopropylphenol for disposal, it is imperative to

establish a safe working environment and utilize appropriate Personal Protective Equipment

(PPE).

Engineering Controls:

All handling of 2-Bromo-5-isopropylphenol, including weighing and transferring to a waste

container, should be conducted in a well-ventilated chemical fume hood.

Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for larger quantities.

To protect against splashes

and vapors that can cause

serious eye irritation or

damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene), a

flame-retardant lab coat, and

closed-toe shoes.

To prevent skin contact, which

can cause irritation and

absorption of the harmful

substance.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

may be required if there is a

risk of inhalation and

engineering controls are

insufficient.

To prevent respiratory irritation

from dust or vapors.

Step-by-Step Disposal Protocol
The disposal of 2-Bromo-5-isopropylphenol must be carried out in accordance with the U.S.

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)

regulations for hazardous waste.[5][11] As a halogenated organic compound, it is subject to

specific land disposal restrictions.[3][12]

Step 1: Waste Segregation and Collection

Do not mix 2-Bromo-5-isopropylphenol waste with non-halogenated organic waste,

aqueous waste, or general laboratory trash. Improper segregation can lead to dangerous

chemical reactions and complicates the disposal process.

Collect all waste containing 2-Bromo-5-isopropylphenol, including residues, contaminated

disposable labware (e.g., pipette tips, weighing boats), and contaminated PPE, in a

designated hazardous waste container.

Step 2: Containerization
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Use a chemically compatible and leak-proof container for waste collection. A high-density

polyethylene (HDPE) or glass container with a secure screw-top cap is recommended.

The container must be in good condition, free from cracks or damage.

Step 3: Labeling

Clearly label the waste container with the words "HAZARDOUS WASTE".

The label must also include:

The full chemical name: "2-Bromo-5-isopropylphenol"

The approximate concentration and quantity of the waste.

The date accumulation started.

The appropriate hazard pictograms (e.g., harmful/irritant).

Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be well-ventilated, away from sources of ignition, and clearly marked.

Ensure secondary containment is in place to capture any potential leaks.

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Do not attempt to treat or dispose of this chemical on your own. High-temperature

incineration in a permitted hazardous waste incinerator is the standard disposal method for

halogenated organic compounds.[2][13][14][15] This process is designed to destroy the

organic molecule and manage the resulting acidic gases (such as hydrogen bromide).
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Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Evacuate the immediate area and alert your colleagues and supervisor.

If the spill is small and you are trained and equipped to handle it:

Don the appropriate PPE.

Contain the spill using an inert absorbent material, such as vermiculite, sand, or a

commercial chemical spill kit.

Carefully collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning

materials as hazardous waste.

For large spills, or if you are unsure how to proceed, contact your institution's EHS or

emergency response team immediately.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Bromo-5-isopropylphenol.
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Start: Handling 2-Bromo-5-isopropylphenol Waste

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Work in a Chemical Fume Hood

Segregate Waste:
Is it pure 2-Bromo-5-isopropylphenol or

contaminated material?

Place in a Labeled, Compatible
Hazardous Waste Container

Label Container:
- 'HAZARDOUS WASTE'

- Chemical Name
- Date and Hazards

Store in Designated Satellite
Accumulation Area

Accidental Spill?

Contact EHS or Licensed
Waste Contractor for Pickup

Professional Disposal:
High-Temperature Incineration

No
Small Spill:

Contain, Absorb, and Collect
as Hazardous Waste

Yes, small

Large Spill:
Evacuate and Contact
Emergency Response

Yes, large

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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